Cas no 886956-25-8 (2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(furan-2-yl)methylacetamide)

• Product Name: 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(furan-2-yl)methylacetamide
• CAS No: 886956-25-8
• MF: C₁₄H₁₃N₃O₄S₂
• MW: 351.400720357895
• CID: 5479810
• Update Time: 2025-05-21

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]-N-(2-furanylmethyl)-
• 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(furan-2-yl)methylacetamide

• Inchi： 1S/C14H13N3O4S2/c18-13(15-8-10-4-3-7-21-10)9-22-14-16-11-5-1-2-6-12(11)23(19,20)17-14/h1-7H,8-9H2,(H,15,18)(H,16,17)
• InChI Key： UZSVXSITJJDCQW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1=NC2=CC=CC=C2S(=O)(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(furan-2-yl)methylacetamide

Compound CAS No 886956-25-8: 2-(1,1-Dioxo-4H-1λ⁶,2,4-Benzothiadiazin-3-yl)sulfanyl-N-(furan-2-yl)methylacetamide

The compound with CAS No 886956-25-8, known as 2-(1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(furan-2-yl)methylacetamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of benzothiadiazines, which are known for their versatile chemical properties and biological activities. The molecule incorporates a benzothiadiazine ring system, a sulfur atom in the sulfanyl group, and a furan moiety, making it a unique candidate for further research and development.

Benzothiadiazines are heterocyclic compounds that have been extensively studied due to their potential as building blocks in drug discovery and materials science. The presence of the benzothiadiazine ring in this compound suggests that it may exhibit interesting electronic properties and reactivity. Recent studies have highlighted the importance of such structures in designing novel materials for optoelectronic applications, where their ability to absorb and emit light can be exploited for advanced technologies such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The sulfanyl group attached to the benzothiadiazine ring introduces additional functionality to the molecule. Sulfur-containing compounds are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes. This feature makes the compound potentially useful in catalysis or as intermediates in organic synthesis. Furthermore, the furan moiety at the N-position adds aromaticity and conjugation to the molecule, enhancing its stability and reactivity under certain conditions.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules with high yields and purity. The synthesis of N-(furan-2-yl)methylacetamide derivatives has been reported in several studies, demonstrating their potential as bioactive agents. For instance, researchers have explored their anti-inflammatory and antioxidant properties, which could be valuable in pharmaceutical applications.

The integration of these functional groups into a single molecule creates a platform for exploring diverse chemical behaviors. For example, the benzothiadiazine core can act as a scaffold for attaching other functional groups, enabling the design of molecules with tailored properties. Additionally, the sulfur atom in the sulfanyl group can serve as a reactive site for further modifications or interactions with biological systems.

In terms of biological activity, compounds with similar structures have shown promise in targeting specific enzymes or receptors involved in disease pathways. The furan moiety, being an electron-rich aromatic system, can participate in π–π interactions or hydrogen bonding with biomolecules, potentially leading to bioavailability and efficacy.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have focused on enzymatic degradation mechanisms involving sulfur-containing heterocycles, providing insights into how these molecules behave in natural environments.

In conclusion, the compound with CAS No 886956-25-8 represents a fascinating example of modern organic chemistry's ability to create complex molecules with multifaceted properties. Its structure combines elements from different chemical families—benzothiadiazines, sulfides, and furans—offering opportunities for innovation across multiple disciplines. As research continues to uncover its potential applications and mechanisms of action, this compound stands out as a valuable asset in both academic and industrial settings.